(5R)-5-[(2-Methoxyanilino)(phenyl)methyl]furan-2(5H)-one

• CAS No.: 919770-20-0
• Molecular Formula: C18H17NO3
• Molecular Weight: 295.3 g/mol
• IUPAC Name: (2R)-2-[(S)-(2-methoxyanilino)-phenylmethyl]-2H-furan-5-one
• InChI: InChI=1S/C18H17NO3/c1-21-15-10-6-5-9-14(15)19-18(13-7-3-2-4-8-13)16-11-12-17(20)22-16/h2-12,16,18-19H,1H3/t16-,18+/m1/s1
• InChI Key: BNWCFZMJVGGWBT-AEFFLSMTSA-N
• Isomeric SMILES: COC1=CC=CC=C1N[C@H]([C@H]2C=CC(=O)O2)C3=CC=CC=C3
• Canonical SMILES: COC1=CC=CC=C1NC(C2C=CC(=O)O2)C3=CC=CC=C3

Description

(5R)-5-[(2-Methoxyanilino)(phenyl)methyl]furan-2(5H)-one is a complex organic compound with a unique structure that includes a furan ring, a methoxyaniline group, and a phenyl group

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of (5R)-5-[(2-Methoxyanilino)(phenyl)methyl]furan-2(5H)-one typically involves multiple steps, starting from readily available starting materials. The synthetic route may include the formation of the furan ring, followed by the introduction of the methoxyaniline and phenyl groups. Specific reaction conditions, such as temperature, solvents, and catalysts, are crucial for the successful synthesis of this compound.

Industrial Production Methods: Industrial production of this compound may involve optimization of the synthetic route to ensure high yield and purity. This can include the use of continuous flow reactors, advanced purification techniques, and stringent quality control measures to meet industrial standards.

Chemical Reactions Analysis

Types of Reactions: (5R)-5-[(2-Methoxyanilino)(phenyl)methyl]furan